Cas no 15658-60-3 (Diethyl 2,6-pyridinedicarboxylate)

• Product Name: Diethyl 2,6-pyridinedicarboxylate
• CAS No: 15658-60-3
• MF: C₁₁H₁₃NO₄
• MW: 223.225223302841
• MDL: MFCD00033792
• CID: 50166
• PubChem ID: 254510
• Update Time: 2025-04-18

Diethyl 2,6-pyridinedicarboxylate Chemical and Physical Properties

Names and Identifiers

• Diethyl pyridine-2,6-dicarboxylate
• Diethyl 2,6-pyridinedicarboxylate
• 2,6-diethyl pyridine-2,6-dicarboxylate
• 2,6-pyridine dicarboxylic ethyl ester
• 2,6-pyridinecarboxylic acid diethyl ester
• 2,6-pyridinedicarboxylic acid diethyl ester
• diethyl 2,6-dipicolinate
• Diethyl Dipicolinate
• diethyl-2,6-pyridinedicarbonyl
• diethylpyridin-2,6-dicarboxylat
• ethyl 6-(ethoxycarbonyl)pyridine-2-carboxylate
• PubChem13199
• pyridine-2,6-dicarboxylic acid ethyl ester
• SBB053817
• Dipicolinic Acid Diethyl Ester
• 2,6-Pyridinedicarboxylicacid, diethyl ester (6CI,8CI,9CI)
• 2,6-Bis(ethoxycarbonyl)pyridine
• 2,6-Dicarbethoxypyridine
• NSC 78907
• Diethyldipicolinate
• 2,6-Pyridinedicarboxylic acid, 2,6-diethyl ester
• MLS000084648
• NS92Z2IS34
• KTOBUCHVPBPHMK-UHFFFAOYSA-N
• SMR000018996
• 2,6-Pyridinedicarboxylic acid, diethyl ester
• 2,6-Dicarbethoxypyridi
• CCG-103096
• AB00404148-10
• SR-01000388951
• Opera_ID_820
• MFCD00033792
• NS00025086
• diethylpyridine-2,6-dicarboxylate
• TS-00541
• AC-30700
• W-205803
• 15658-60-3
• Q27285037
• SCHEMBL1478915
• EN300-117535
• SR-01000388951-1
• AKOS001483097
• NSC-78907
• Oprea1_663237
• KTOBUCHVPBPHMK-UHFFFAOYSA-
• Diethyl 2,6-Pyridinedicarboxylic Acid
• CS-W010458
• HMS2332N11
• SY051286
• InChI=1/C11H13NO4/c1-3-15-10(13)8-6-5-7-9(12-8)11(14)16-4-2/h5-7H,3-4H2,1-2H3
• Oprea1_198544
• FT-0625288
• AMY9316
• NSC78907
• UNII-NS92Z2IS34
• CHEMBL1741650
• VANILLICACIDHYDRAZIDE
• HMS1607K13
• EU-0033364
• P1240
• STR08737
• DTXSID50166100

• MDL： MFCD00033792
• Inchi： 1S/C11H13NO4/c1-3-15-10(13)8-6-5-7-9(12-8)11(14)16-4-2/h5-7H,3-4H2,1-2H3
• InChI Key： KTOBUCHVPBPHMK-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC=C(C(=O)OCC)N=1)=O

Computed Properties

• Exact Mass: 223.08449
• Monoisotopic Mass: 223.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2
• Topological Polar Surface Area: 65.5

Experimental Properties

• Color/Form: Not determined
• Density: 1.165
• Melting Point: 43.0 to 46.0 deg-C
• Boiling Point: 188°C/12mmHg(lit.)
• Flash Point: 163.9°C
• Refractive Index: 1.508
• PSA: 65.49
• LogP: 1.43500
• Solubility: Not determined
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Diethyl 2,6-pyridinedicarboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： 26-36/37/39
• Risk Phrases：36/37/38
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids